![molecular formula C24H32ClN3O4S B1682340 4-Amino-5-chloro-2-methoxy-N-[[1-[3-[(phenylmethyl)sulfonyl]propyl]-4-piperidinyl]methyl]benzamide CAS No. 213600-06-7](/img/structure/B1682340.png)
4-Amino-5-chloro-2-methoxy-N-[[1-[3-[(phenylmethyl)sulfonyl]propyl]-4-piperidinyl]methyl]benzamide
Overview
Description
Y 36912 is a biochemical.
properties
CAS RN |
213600-06-7 |
|---|---|
Product Name |
4-Amino-5-chloro-2-methoxy-N-[[1-[3-[(phenylmethyl)sulfonyl]propyl]-4-piperidinyl]methyl]benzamide |
Molecular Formula |
C24H32ClN3O4S |
Molecular Weight |
494 g/mol |
IUPAC Name |
4-amino-N-[[1-(3-benzylsulfonylpropyl)piperidin-4-yl]methyl]-5-chloro-2-methoxybenzamide |
InChI |
InChI=1S/C24H32ClN3O4S/c1-32-23-15-22(26)21(25)14-20(23)24(29)27-16-18-8-11-28(12-9-18)10-5-13-33(30,31)17-19-6-3-2-4-7-19/h2-4,6-7,14-15,18H,5,8-13,16-17,26H2,1H3,(H,27,29) |
InChI Key |
NJORREFJHWQEKY-UHFFFAOYSA-N |
SMILES |
COC1=CC(=C(C=C1C(=O)NCC2CCN(CC2)CCCS(=O)(=O)CC3=CC=CC=C3)Cl)N |
Canonical SMILES |
COC1=CC(=C(C=C1C(=O)NCC2CCN(CC2)CCCS(=O)(=O)CC3=CC=CC=C3)Cl)N |
Appearance |
Solid powder |
Other CAS RN |
213600-06-7 |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Y 36912; Y-36912; Y36912. |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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